Cas no 1214356-68-9 (2-Fluoro-3,4'-bipyridine)

• Product Name: 2-Fluoro-3,4'-bipyridine
• CAS No: 1214356-68-9
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• MDL: MFCD15475742
• CID: 4782388
• PubChem ID: 46315819
• Update Time: 2025-11-02

2-Fluoro-3,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(pyridin-4-yl)pyridine
• 2-Fluoro-3,4'-bipyridine
• 2-fluoro-3-pyridin-4-ylpyridine

• MDL： MFCD15475742
• Inchi： 1S/C10H7FN2/c11-10-9(2-1-5-13-10)8-3-6-12-7-4-8/h1-7H
• InChI Key： KHDWRQVPLMUBHR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 174.059
• Monoisotopic Mass: 174.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8

Additional information on 2-Fluoro-3,4'-bipyridine

2-Fluoro-3,4'-bipyridine (CAS No. 1214356-68-9): A Versatile Building Block in Modern Chemistry

2-Fluoro-3,4'-bipyridine (CAS No. 1214356-68-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical research, material science, and coordination chemistry. This fluorinated bipyridine derivative serves as a valuable scaffold for constructing complex molecular architectures due to its unique electronic properties and structural features.

The molecular structure of 2-fluoro-3,4'-bipyridine combines two pyridine rings connected at the 3 and 4' positions, with a fluorine atom strategically placed at the 2-position of one ring. This fluorine substitution significantly influences the compound's electronic distribution, making it particularly interesting for applications in medicinal chemistry and catalysis. Researchers are increasingly exploring its potential as a ligand in transition metal complexes, where its electronic properties can be fine-tuned for specific applications.

In pharmaceutical research, 2-fluoro-3,4'-bipyridine derivatives have shown promise in the development of novel therapeutic agents. The fluorine atom in the structure enhances metabolic stability and can improve binding affinity to biological targets, making it valuable for drug discovery programs. Recent studies have investigated its incorporation into molecules targeting neurological disorders and inflammatory conditions, aligning with current trends in precision medicine and personalized therapeutics.

The compound's applications extend to material science, where its rigid bipyridine core and fluorine substitution make it suitable for designing organic electronic materials. Researchers are exploring its use in OLED technologies and molecular electronics, particularly in the development of more efficient light-emitting materials. This aligns with the growing demand for sustainable energy solutions and eco-friendly electronic devices.

Synthetic approaches to 2-fluoro-3,4'-bipyridine typically involve cross-coupling reactions between appropriately substituted pyridine precursors. Modern methods emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. The development of efficient synthetic routes to this compound remains an active area of research, with recent publications highlighting improved yields and reduced environmental impact.

From a coordination chemistry perspective, 2-fluoro-3,4'-bipyridine offers interesting possibilities as a chelating ligand. The fluorine atom's electron-withdrawing effect modifies the electronic properties of the nitrogen donor atoms, allowing for fine-tuning of metal-ligand interactions. This characteristic makes it valuable in designing catalytic systems for various transformations, including C-H activation and asymmetric synthesis.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for diverse applications. Recent computational studies have provided insights into its electronic structure and molecular orbitals, facilitating rational design of derivatives with tailored properties. These studies contribute to the growing field of computational chemistry-guided molecular design.

Market trends indicate increasing demand for specialty chemicals like 2-fluoro-3,4'-bipyridine, particularly in the pharmaceutical and advanced materials sectors. The compound's versatility as a building block positions it well in the context of current research priorities, including the development of targeted therapies and smart materials. Suppliers are responding to this demand by improving production processes and scaling up availability.

Quality control of 2-fluoro-3,4'-bipyridine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Recent advances in analytical chemistry have enabled more precise characterization of such heterocyclic compounds.

Looking forward, 2-fluoro-3,4'-bipyridine is expected to play an increasingly important role in chemical innovation. Its unique structural features and modifiable properties make it a valuable tool for addressing current challenges in healthcare, energy storage, and advanced materials. As research continues to uncover new applications, this compound is likely to maintain its position as a focus of scientific interest and industrial development.